1-(1-Naphthyl)-2-methyl-2-propanol
Overview
Description
“1-(1-Naphthyl)-2-methyl-2-propanol” is a compound that likely contains a naphthyl group, a methyl group, and a propanol group . The naphthyl group is a two-ring aromatic system derived from naphthalene . The methyl group is a single carbon with three hydrogens, and the propanol group is a three-carbon chain with a hydroxyl (OH) group at one end.
Physical And Chemical Properties Analysis
The physical and chemical properties of “1-(1-Naphthyl)-2-methyl-2-propanol” would depend on its exact structure. For instance, 1-Naphthol, a related compound, is a colorless or white solid with a melting point of 95 to 96 °C and a boiling point of 278 to 280 °C .
Scientific Research Applications
Organic Chemical Synthesis Intermediate
This compound can be used as an intermediate in organic chemical synthesis . In this context, an intermediate is a substance produced during the reaction that continues to react until it produces the final product.
Study of Cholangiolitic Hepatotoxicity
1-Naphthyl isocyanate, a related compound, is useful for the study of cholangiolitic hepatotoxicity in laboratory animals . This suggests that “1-(1-Naphthyl)-2-methyl-2-propanol” could potentially be used in similar biological studies.
Enantiomers of Beta-Blockers
Another related compound, 1-Naphthyl isocyanate, is employed as separate enantiomers of beta-blockers . This implies that “1-(1-Naphthyl)-2-methyl-2-propanol” might also be used in the production or study of certain medications.
Esterase Substrate
1-Naphthyl butyrate, another related compound, is used as an esterase substrate . This suggests that “1-(1-Naphthyl)-2-methyl-2-propanol” could potentially be used in enzymology studies.
Phosphatase Substrate
1-Naphthyl phosphate disodium salt, a related compound, is used as a phosphatase substrate . This implies that “1-(1-Naphthyl)-2-methyl-2-propanol” might also be used in biochemical research involving phosphatases.
6. Discrimination of Xylan Non-Reducing Terminus Substitution Characteristics A recent study used xylosidase 3C from Segatella baroniae to discriminate xylan non-reducing terminus substitution characteristics . While “1-(1-Naphthyl)-2-methyl-2-propanol” was not specifically mentioned, it’s possible that it could be used in similar research applications involving complex carbohydrates.
Mechanism of Action
Future Directions
properties
IUPAC Name |
2-methyl-1-naphthalen-1-ylpropan-2-ol |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H16O/c1-14(2,15)10-12-8-5-7-11-6-3-4-9-13(11)12/h3-9,15H,10H2,1-2H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HBGUQMPJCIUWAF-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(CC1=CC=CC2=CC=CC=C21)O |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H16O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
200.28 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-(1-Naphthyl)-2-methyl-2-propanol | |
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